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Compound of Interest

Compound Name: 1-Aminocyclopentanecarbonitrile

Cat. No.: B1332910 Get Quote

Technical Support Center: 1-
Aminocyclopentanecarbonitrile
This guide provides essential safety information, handling procedures, and storage protocols

for 1-Aminocyclopentanecarbonitrile. Please consult this resource to ensure the safe

execution of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Aminocyclopentanecarbonitrile?

A1: 1-Aminocyclopentanecarbonitrile is a hazardous substance. The primary hazards

include:

Toxicity: It is classified as toxic if swallowed, in contact with skin, or if inhaled.

Irritation: It can cause skin and serious eye irritation.[1][2] It may also cause respiratory

irritation.[1][2]

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: To minimize exposure, the following PPE should be worn at all times:

Eye Protection: Chemical safety goggles are required.[3]
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Hand Protection: Chemical-resistant gloves are mandatory.[3]

Body Protection: A laboratory coat or other suitable protective clothing should be worn.[3]

Respiratory Protection: Handling should be done in a chemical fume hood.[3] If not possible,

a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[4]

Q3: What are the proper storage conditions for 1-Aminocyclopentanecarbonitrile?

A3: Proper storage is crucial for maintaining the stability and safety of the compound. It should

be stored at 2-8°C in a refrigerator.[5] The container should be kept tightly closed in a dry, cool,

and well-ventilated place, away from moisture and incompatible materials such as oxidizing

agents.[1][3]

Q4: What should I do in case of accidental exposure?

A4: Immediate action is critical in case of exposure:

Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[3][6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

ensuring to separate the eyelids.[3][6]

Inhalation: Move the individual to fresh air.[3][6]

Ingestion: Wash out the mouth with copious amounts of water for at least 15 minutes.[3][6]

In all cases of exposure, seek immediate medical attention.[3][6]
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Issue Possible Cause Solution

Material has changed color or

consistency.

Improper storage (exposure to

moisture or air).

Do not use the material.

Dispose of it according to your

institution's hazardous waste

disposal guidelines. Review

storage procedures to prevent

future occurrences.

Experiencing respiratory

irritation during handling.

Inadequate ventilation or

improper use of respiratory

protection.

Immediately move to an area

with fresh air. Ensure all future

handling is performed in a

certified chemical fume hood. If

a fume hood is unavailable,

use an appropriate, approved

respirator.

Skin irritation after handling.
Accidental skin contact due to

improper glove use or a spill.

Follow the first-aid procedures

for skin contact. Review and

reinforce proper gloving

techniques and spill cleanup

procedures with all lab

personnel.
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Parameter Information

GHS Pictogram GHS06 (Toxic)

Signal Word Danger

Hazard Statements

H301 (Toxic if swallowed), H311 (Toxic in

contact with skin), H331 (Toxic if inhaled), H315

(Causes skin irritation), H319 (Causes serious

eye irritation), H335 (May cause respiratory

irritation)[1]

Precautionary Statements

P261, P264, P270, P271, P280, P301+P317,

P302+P352, P304+P340, P330, P361,

P362+P364, P403+P233, P405, P501[1]

Incompatible Materials Oxidizing agents[3]

Hazardous Decomposition Products Carbon monoxide, nitrogen oxides[3][6]
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Preparation

Handling

Cleanup & Storage

Emergency Procedures

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Weigh and Prepare Reagent

Perform Experiment

Decontaminate Work Area Store in a Cool, Dry, Well-Ventilated Area

Dispose of Waste Properly

In case of Spill or Exposure

Follow First-Aid Measures

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Safe handling workflow for 1-Aminocyclopentanecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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